Cas no 1357482-03-1 ((6S)-5-tert-butoxycarbonyl-2,2-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid)

• Product name: (6S)-5-tert-butoxycarbonyl-2,2-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid
• CAS No: 1357482-03-1
• MF: C₁₂H₁₇F₂NO₄
• MW: 277.264490842819
• MDL: MFCD21362512
• CID: 1238990
• PubChem ID: 71743428

(6S)-5-tert-butoxycarbonyl-2,2-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (6s)-2,2-difluoro-5-[(2-methylpropan-2-yl)oxycarbonyl]-5-azaspiro[2.4]heptane-6-carboxylic Acid
• (6S)-5-tert-butoxycarbonyl-2,2-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid
• CS-0067247
• MFCD21362512
• (6S)-5-(tert-Butoxycarbonyl)-1,1-difluoro-5-azaspiro[2.4]heptane-6-carboxylicacid
• 1357482-03-1
• (6S)-5-(tert-Butoxycarbonyl)-1,1-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid
• 6(S)-5-BOC-1,1-DIFLUORO-5-AZASPIRO[2.4]HEPTANE-6-CARBOXYLIC ACID
• AS-41837
• AKOS024259125
• N-Boc-4-(2,2-difluorocyclopropyl)-L-proline, 97%
• (6S)-5-[(tert-butoxy)carbonyl]-1,1-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid
• N-Boc-4-(2,2-difluorocyclopropyl)-L-proline
• DTXSID80857317
• SCHEMBL16635463
• N-t-BOC-4-(2,2-Difluorocyclopropyl)-L-Proline

• MDL： MFCD21362512
• Inchi： InChI=1S/C12H17F2NO4/c1-10(2,3)19-9(18)15-6-11(5-12(11,13)14)4-7(15)8(16)17/h7H,4-6H2,1-3H3,(H,16,17)/t7-,11?/m0/s1
• InChI Key： OXXSWURHJYLTIL-RGENBBCFSA-N
• SMILES： CC(C)(C)OC(=O)N1CC2(C[C@H]1C(=O)O)CC2(F)F

Computed Properties

• Exact Mass: 277.11256435g/mol
• Monoisotopic Mass: 277.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Additional information on (6S)-5-tert-butoxycarbonyl-2,2-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid

Comprehensive Overview of (6S)-5-tert-butoxycarbonyl-2,2-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid (CAS No. 1357482-03-1)

The compound (6S)-5-tert-butoxycarbonyl-2,2-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid (CAS No. 1357482-03-1) is a highly specialized spirocyclic carboxylic acid derivative with significant potential in pharmaceutical and agrochemical research. Its unique spiro[2.4]heptane core, combined with difluoro and tert-butoxycarbonyl (Boc) functional groups, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its structural complexity and potential applications in peptide synthesis and small-molecule therapeutics.

In recent years, the demand for fluorinated spirocyclic compounds like CAS 1357482-03-1 has surged, driven by their enhanced metabolic stability and bioavailability. The difluoro moiety is particularly noteworthy, as fluorination is a key strategy in modern medicinal chemistry to improve drug-likeness. This compound’s Boc-protected amine further enhances its utility in solid-phase peptide synthesis (SPPS), a technique widely used in developing biologics and antibody-drug conjugates (ADCs).

From a synthetic perspective, (6S)-5-tert-butoxycarbonyl-2,2-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid exemplifies the growing trend toward stereoselective synthesis. The (6S) configuration is critical for chiral specificity in drug design, aligning with the industry’s focus on enantiopure intermediates. Its spirocyclic scaffold also addresses challenges in conformational restriction, a hot topic in optimizing GPCR-targeted drugs and enzyme inhibitors.

Environmental and regulatory considerations are another focal point for compounds like CAS 1357482-03-1. The Boc group offers a balance between stability and deprotection ease, reducing waste in green chemistry applications. This aligns with the pharmaceutical industry’s push toward sustainable synthesis, a frequent search query among chemists exploring eco-friendly protecting groups.

Analytical characterization of this compound typically involves NMR, HPLC, and mass spectrometry, techniques commonly searched by quality control professionals. Its carboxylic acid functionality allows for further derivatization, making it a versatile building block for high-throughput screening (HTS) libraries—a trending topic in drug discovery forums.

In summary, (6S)-5-tert-butoxycarbonyl-2,2-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid represents a convergence of fluorine chemistry, spirocyclic design, and chiral synthesis, addressing multiple pain points in modern R&D. Its relevance to preclinical development and fragment-based drug design (FBDD) ensures continued interest, as evidenced by rising searches for “spirocyclic drug candidates” and “Boc-protected amino acids” in scientific databases.